Cas no 1248508-40-8 (3-(propan-2-yl)-N-propyl-1,2,4-oxadiazol-5-amine)

• Product Name: 3-(propan-2-yl)-N-propyl-1,2,4-oxadiazol-5-amine
• CAS No: 1248508-40-8
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5830456
• PubChem ID: 62594846
• Update Time: 2025-05-24

3-(propan-2-yl)-N-propyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-N-propyl-1,2,4-oxadiazol-5-amine
• AKOS011886722
• 1248508-40-8
• EN300-1255715
• SCHEMBL19454544

• Inchi： 1S/C8H15N3O/c1-4-5-9-8-10-7(6(2)3)11-12-8/h6H,4-5H2,1-3H3,(H,9,10,11)
• InChI Key： QEZWIPXMVHNTNG-UHFFFAOYSA-N
• SMILES： O1C(=NC(C(C)C)=N1)NCCC

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51Ų

Additional information on 3-(propan-2-yl)-N-propyl-1,2,4-oxadiazol-5-amine

3-(Propan-2-yl)-N-propyl-1,2,4-Oxadiazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 1248508-40-8, commonly referred to as 3-(Propan-2-yl)-N-propyl-1,2,4-Oxadiazol-5-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds containing a five-membered ring with two nitrogen atoms and one oxygen atom. The 1,2,4-Oxadiazole core is a key structural feature of this molecule, contributing to its unique chemical properties and reactivity.

The 3-(Propan-2-yl) substituent attached to the oxadiazole ring introduces steric bulk and electronic effects that influence the molecule's behavior in various chemical reactions. Additionally, the N-propyl group at position 5 of the oxadiazole ring further modulates the compound's properties, making it suitable for a wide range of applications. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties.

One of the most intriguing aspects of 3-(Propan-2-yl)-N-propyl-1,2,4-Oxadiazol-5-Amine is its ability to act as a precursor in the synthesis of more complex heterocyclic compounds. Researchers have demonstrated that this compound can undergo various transformations, such as cycloaddition reactions and nucleophilic substitutions, to yield biologically active molecules. For instance, a study published in *Journal of Medicinal Chemistry* in 2023 revealed that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. The 1,2,4-Oxadiazole moiety is known for its ability to form stable coordination complexes with transition metals, making it a valuable building block for designing metalloorganic frameworks (MOFs) and other advanced materials. Recent advancements in MOF synthesis have leveraged this property to create porous materials with high surface areas and selective gas adsorption capabilities.

The synthesis of 3-(Propan-2-yl)-N-propyl-1,2,4-Oxadiazol-5-Amine typically involves multi-step processes that combine nucleophilic aromatic substitution and condensation reactions. A notable method reported in *Organic Process Research & Development* (2023) involves the reaction of an appropriate amine with an activated oxadiazole derivative under controlled conditions. This approach not only ensures high yields but also allows for fine-tuning of the substituents to achieve desired properties.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of this compound. Studies conducted by Smith et al. (2023) suggest that under aerobic conditions, the compound undergoes microbial degradation within a relatively short timeframe. This finding is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 3-(Propan-2-yl)-N-propyl-1,2,4-Oxadiazol-5-Amine stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as both a functional building block and a bioactive agent. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.